Cas no 654667-50-2 (2-Propen-1-ol, 3-(2-bromo-1-cyclohexen-1-yl)-, (2E)-)

• Product Name: 2-Propen-1-ol, 3-(2-bromo-1-cyclohexen-1-yl)-, (2E)-
• CAS No: 654667-50-2
• MF: C₉H₁₃BrO
• MW: 217.102922201157
• CID: 398732
• PubChem ID: 71375793
• Update Time: 2025-04-19

2-Propen-1-ol, 3-(2-bromo-1-cyclohexen-1-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(2-bromo-1-cyclohexen-1-yl)-, (2E)-
• 3-(2-bromocyclohexen-1-yl)prop-2-en-1-ol
• DTXSID30798524
• 3-(2-Bromocyclohex-1-en-1-yl)prop-2-en-1-ol
• 654667-50-2

• Inchi： 1S/C9H13BrO/c10-9-6-2-1-4-8(9)5-3-7-11/h3,5,11H,1-2,4,6-7H2
• InChI Key： GIXJNJWESXZGEY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CCO)CCCC1

Computed Properties

• Exact Mass: 216.01499
• Monoisotopic Mass: 216.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23